Cas no 61436-75-7 (Benzoic acid, 2-(2E)-2-butenyl-)
61436-75-7 structure
Product Name:Benzoic acid, 2-(2E)-2-butenyl-
CAS No:61436-75-7
MF:C11H12O2
MW:176.211783409119
CID:479571
PubChem ID:71395907
Update Time:2025-04-19
Benzoic acid, 2-(2E)-2-butenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(2E)-2-butenyl-
- 2-but-2-enylbenzoic acid
- 2-(BUT-2-EN-1-YL)BENZOIC ACID
- DTXSID50817504
- 61436-75-7
-
- Inchi: 1S/C11H12O2/c1-2-3-6-9-7-4-5-8-10(9)11(12)13/h2-5,7-8H,6H2,1H3,(H,12,13)
- InChI Key: ATHHTSBRUXTTGZ-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1CC=CC)=O
Computed Properties
- Exact Mass: 176.08376
- Monoisotopic Mass: 176.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Benzoic acid, 2-(2E)-2-butenyl- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
61436-75-7 (Benzoic acid, 2-(2E)-2-butenyl-) Related Products
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